10.1039/AN9881300247 | High-performance liquid chromatography using a colour-forming agent as a component of the mobile phase. Separation and determination of magnesium and calcium in clinical samples with o-cresolphthalein complexone

High-performance liquid chromatography using a colour-forming agent as a component of the mobile phase. Separation and determination of magnesium and calcium in clinical samples with o-cresolphthalein complexone

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9881300247

Abstract

An HPLC procedure for separating magnesium and calcium has been developed. o-Cresolphthalein complexone, which is a sensitive colour-forming agent, was used as a component of the mobile phase. Only alkaline buffer solution was added to the column eluate in order to make the pH of the mixed solution suitable for the colour-forming reaction. The procedure was suitable for the determination of magnesium and calcium in clinical samples with high sensitivity. The procedure would also be potentially applicable to any clinical samples containing trace levels of metal cations.

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